Cas no 94139-18-1 (Sucrose hexastearate)

• Product Name: Sucrose hexastearate
• CAS No: 94139-18-1
• MF: C₁₂₀H₂₂₆O₁₇
• MW: 1941.06828165054
• CID: 807372
• Update Time: 2023-08-03

Sucrose hexastearate Chemical and Physical Properties

Names and Identifiers

• Sucrose hexastearate

• Inchi： 1S/C120H226O17/c1-7-13-19-25-31-37-43-49-55-61-67-73-79-85-91-97-108(122)129-104-107-115(132-110(124)99-93-87-81-75-69-63-57-51-45-39-33-27-21-15-9-3)118(135-113(127)102-96-90-84-78-72-66-60-54-48-42-36-30-24-18-12-6)120(136-107,105-130-109(123)98-92-86-80-74-68-62-56-50-44-38-32-26-20-14-8-2)137-119-117(134-112(126)101-95-89-83-77-71-65-59-53-47-41-35-29-23-17-11-5)116(114(128)106(103-121)131-119)133-111(125)100-94-88-82-76-70-64-58-52-46-40-34-28-22-16-10-4/h106-107,114-119,121,128H,7-105H2,1-6H3/t106-,107-,114-,115-,116+,117-,118+,119-,120+/m1/s1
• InChI Key： MCBJHHACKTVXNI-WDTUOMDDSA-N
• SMILES： O1[C@H](COC(CCCCCCCCCCCCCCCCC)=O)[C@H]([C@@H]([C@]1(COC(CCCCCCCCCCCCCCCCC)=O)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)OC(CCCCCCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 1940.685
• Monoisotopic Mass: 1939.682
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 137
• Rotatable Bond Count: 113
• Complexity: 2640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 226

Experimental Properties

• Density: 0.99
• Boiling Point: 1333.7°Cat760mmHg
• Flash Point: 272.4°C
• Refractive Index: 1.5